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Compound of Interest

Compound Name: Methyl 2-acetylisonicotinate

Cat. No.: B157594

For researchers, scientists, and drug development professionals handling Methyl 2-
acetylisonicotinate (CAS No. 138715-82-9), adherence to proper disposal protocols is critical
for laboratory safety and environmental protection. This guide provides essential, step-by-step
procedures for the safe disposal of this compound, ensuring compliance with regulatory
standards.

Key Safety and Handling Information

Methyl 2-acetylisonicotinate is a chemical compound that requires careful handling. It is
harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[1] Always consult the Safety Data Sheet (SDS) before handling and wear appropriate
personal protective equipment (PPE), including protective gloves, clothing, and eye/face
protection.[1]

Quantitative Data Summary

Below is a summary of the key quantitative data for Methyl 2-acetylisonicotinate.

Property Value

Boiling Point 296.6°C at 760 mmHg[1]
Density 1.178 + 0.06 g/cm3 (Predicted)[2]
Storage Temperature Room Temperature[1]
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Experimental Protocols: Spill and Disposal
Procedures

Accidental Release Measures:

In the event of a spill, it is crucial to prevent the substance from entering drains or water
courses.[1]

Evacuate and Ventilate: Ensure adequate ventilation and evacuate personnel to safe areas.

[1]

e Contain Spill: Absorb the spill with a finely-powdered, liquid-binding material such as
diatomite or universal binders.[1]

» Decontaminate: Scrub surfaces and equipment with alcohol to decontaminate.[1]

o Collect Waste: Place the absorbed material and any contaminated items into a suitable,
labeled container for disposal.[1]

Disposal Protocol:

The primary directive for the disposal of Methyl 2-acetylisonicotinate is to adhere to all
applicable regulations.

¢ Regulatory Compliance: Disposal must be conducted in accordance with all prevailing
country, federal, state, and local regulations.[1]

o Waste Classification: As a chemical waste generator, you must determine if the discarded
chemical is classified as hazardous waste under EPA guidelines (40 CFR 261.3) or other
local equivalents.

» Approved Disposal Facility: Dispose of the contents and the container at an approved waste
disposal plant.[1] Do not dispose of the material down the drain.[1]

o Container Disposal: Do not reuse empty containers. Dispose of them as unused product in
accordance with local regulations.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl
2-acetylisonicotinate.

Consult Safety

Data Sheet (SDS)

(Hazardous/Non-Hazardous)

Click to download full resolution via product page

Disposal decision workflow for Methyl 2-acetylisonicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemscene.com [chemscene.com]
e 2. Methyl 2-acetylisonicotinate CAS#: 138715-82-9 [amp.chemicalbook.com]

« To cite this document: BenchChem. [Proper Disposal of Methyl 2-acetylisonicotinate: A Step-
by-Step Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157594#methyl-2-acetylisonicotinate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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